Cas no 1241256-58-5 (N-(1-cyanocycloheptyl)-2-{[3-(trifluoromethoxy)phenyl]amino}acetamide)

• Product Name: N-(1-cyanocycloheptyl)-2-{[3-(trifluoromethoxy)phenyl]amino}acetamide
• CAS No: 1241256-58-5
• MF: C₁₇H₂₀F₃N₃O₂
• MW: 355.354814529419
• CID: 5601806
• PubChem ID: 31775464
• Update Time: 2025-05-24

N-(1-cyanocycloheptyl)-2-{[3-(trifluoromethoxy)phenyl]amino}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocycloheptyl)-2-[3-(trifluoromethoxy)anilino]acetamide
• N-(1-cyanocycloheptyl)-2-{[3-(trifluoromethoxy)phenyl]amino}acetamide
• AKOS016903033
• 1241256-58-5
• EN300-26685396
• Z286096964

• Inchi： 1S/C17H20F3N3O2/c18-17(19,20)25-14-7-5-6-13(10-14)22-11-15(24)23-16(12-21)8-3-1-2-4-9-16/h5-7,10,22H,1-4,8-9,11H2,(H,23,24)
• InChI Key： SDLXBHVGYBFOQX-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)NCC(NC1(C#N)CCCCCC1)=O)(F)F

Computed Properties

• Exact Mass: 355.15076138g/mol
• Monoisotopic Mass: 355.15076138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 74.2Ų

Additional information on N-(1-cyanocycloheptyl)-2-{[3-(trifluoromethoxy)phenyl]amino}acetamide

Introduction to N-(1-cyanocycloheptyl)-2-{[3-(trifluoromethoxy)phenyl]amino}acetamide (CAS No. 1241256-58-5)

N-(1-cyanocycloheptyl)-2-{[3-(trifluoromethoxy)phenyl]amino}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 1241256-58-5, represents a unique molecular architecture that combines a cycloheptyl group with a trifluoromethoxyphenyl moiety, making it a promising candidate for further exploration in drug discovery and development. The presence of both a nitrile group and an amide functionality provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities.

The structural features of N-(1-cyanocycloheptyl)-2-{[3-(trifluoromethoxy)phenyl]amino}acetamide make it an intriguing subject for studying its interactions with biological targets. The cycloheptyl ring, known for its lipophilic properties, can enhance the compound's ability to cross biological membranes, which is a critical factor for drug efficacy. On the other hand, the trifluoromethoxyphenyl group introduces a fluorine atom, which is often used in medicinal chemistry to improve metabolic stability and binding affinity. The amide linkage not only contributes to the compound's solubility but also serves as a versatile handle for further functionalization.

In recent years, there has been growing interest in the development of novel therapeutic agents that target specific biological pathways. N-(1-cyanocycloheptyl)-2-{[3-(trifluoromethoxy)phenyl]amino}acetamide has been investigated for its potential role in modulating various enzymatic and receptor systems. For instance, studies have suggested that this compound may interact with proteins involved in inflammation and pain signaling. The amide group and the trifluoromethoxyphenyl moiety are particularly noteworthy, as they have been shown to influence the compound's binding properties and pharmacokinetic profile.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The combination of lipophilic and hydrophilic elements in its structure suggests that it could be designed to penetrate the blood-brain barrier, a significant challenge in treating central nervous system (CNS) diseases. Recent research has highlighted the importance of fluorinated aromatic compounds in enhancing blood-brain barrier penetration, and N-(1-cyanocycloheptyl)-2-{[3-(trifluoromethoxy)phenyl]amino}acetamide aligns well with this trend.

The synthesis of N-(1-cyanocycloheptyl)-2-{[3-(trifluoromethoxy)phenyl]amino}acetamide involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the nitrile group at the cycloheptyl position is particularly challenging, as it requires careful optimization to avoid side reactions. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with greater efficiency.

From a computational chemistry perspective, N-(1-cyanocycloheptyl)-2-{[3-(trifluoromethoxy)phenyl]amino}acetamide has been subjected to detailed molecular modeling studies. These studies aim to predict its binding affinity to various biological targets by simulating interactions at an atomic level. The results from these simulations have provided valuable insights into how structural modifications can be made to improve drug-like properties such as solubility, metabolic stability, and target specificity.

The pharmacological evaluation of N-(1-cyanocycloheptyl)-2-{[3-(trifluoromethoxy)phenyl]amino}acetamide has revealed several promising activities. In vitro assays have demonstrated its ability to inhibit enzymes associated with inflammatory pathways, suggesting potential therapeutic benefits in conditions like arthritis and inflammatory bowel disease. Additionally, preliminary studies have shown that this compound may exhibit neuroprotective effects, making it a candidate for further investigation in neurodegenerative diseases such as Alzheimer's and Parkinson's.

The development of novel drug candidates is an iterative process that involves extensive testing and refinement. N-(1-cyanocycloheptyl)-2-{[3-(trifluoromethoxy)phenyl]amino}acetamide exemplifies this process through its journey from initial discovery to potential clinical application. By leveraging cutting-edge synthetic techniques and computational tools, researchers are paving the way for more effective and targeted therapies.

As our understanding of biological systems continues to evolve, so does our capacity to design molecules that interact with them in meaningful ways. N-(1-cyanocycloheptyl)-2-{[3-(trifluoromethoxy)phenyl]amino}acetamide stands as a testament to the ingenuity of modern pharmaceutical chemistry. Its unique structure offers a rich ground for exploration, promising new insights into disease mechanisms and therapeutic strategies.